N~1~-(3-bromophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(3-bromophenyl)acetamide
• InChI: InChI=1S/C21H19BrN2O4S/c1-28-19-12-10-18(11-13-19)24(29(26,27)20-8-3-2-4-9-20)15-21(25)23-17-7-5-6-16(22)14-17/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: IMTHUFABKSYUTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H19BrN2O4S
• Molecular Weight: 475.4 g/mol

Description

N~1~-(3-bromophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as BMS-986205, is a small molecule inhibitor that is currently being studied for its potential use in the treatment of various cancers and autoimmune diseases. This compound has shown promising results in preclinical studies and is now undergoing clinical trials to determine its safety and effectiveness.

Mechanism of Action

BMS-986205 works by inhibiting the activity of several enzymes and proteins that are involved in the regulation of cell growth and inflammation. This compound has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is often dysregulated in cancer cells. BMS-986205 also inhibits the activity of the JAK/STAT signaling pathway, which is involved in the development of autoimmune diseases.
Biochemical and Physiological Effects:
BMS-986205 has been shown to have potent anti-cancer and anti-inflammatory effects in preclinical studies. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation in autoimmune diseases. BMS-986205 has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of BMS-986205 is its potent inhibitory effects on several key signaling pathways that are involved in cancer and autoimmune diseases. This compound has also shown good pharmacokinetic properties, which make it a promising candidate for further development. However, one limitation of BMS-986205 is its complex synthesis method, which may make it difficult to produce on a large scale.

Future Directions

There are several potential future directions for the development of BMS-986205. One possible direction is the use of this compound in combination with other cancer or autoimmune disease therapies to enhance their effectiveness. Another potential direction is the development of more potent and selective inhibitors of the PI3K/Akt/mTOR and JAK/STAT signaling pathways. Further preclinical and clinical studies will be needed to fully explore the potential of BMS-986205 as a therapeutic agent.

Scientific Research Applications

BMS-986205 has been shown to have potent inhibitory effects on several key signaling pathways that are involved in the development and progression of cancer and autoimmune diseases. This compound has been studied in several preclinical models of cancer and autoimmune diseases, including breast cancer, lung cancer, and rheumatoid arthritis.